Cas no 1159512-40-9 (2-Chloro-3,4-difluorophenol)

• Product Name: 2-Chloro-3,4-difluorophenol
• CAS No: 1159512-40-9
• MF: C₆H₃ClF₂O
• MW: 164.537227869034
• MDL: MFCD11501038
• CID: 4682016
• Update Time: 2025-10-12

2-Chloro-3,4-difluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3,4-difluorophenol
• SBB087843
• PC5463
• FCH1136271
• Y3725

• MDL： MFCD11501038
• Inchi： 1S/C6H3ClF2O/c7-5-4(10)2-1-3(8)6(5)9/h1-2,10H
• InChI Key： KVRNOHNVBCQESA-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Topological Polar Surface Area: 20.2

Additional information on 2-Chloro-3,4-difluorophenol

Recent Advances in the Application of 1159512-40-9 and 2-Chloro-3,4-difluorophenol in Chemical Biology and Pharmaceutical Research

The chemical compound 1159512-40-9 and its derivative, 2-Chloro-3,4-difluorophenol, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being extensively studied for their potential applications in drug discovery, medicinal chemistry, and material science. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activities, and potential therapeutic applications.

Recent studies have highlighted the unique structural features of 1159512-40-9, which make it a promising scaffold for the development of novel bioactive molecules. The compound's ability to interact with various biological targets has been demonstrated in several in vitro and in vivo studies. Researchers have successfully utilized 1159512-40-9 as a key intermediate in the synthesis of complex molecules with potential pharmacological activities.

2-Chloro-3,4-difluorophenol, a derivative of 1159512-40-9, has shown remarkable potential as a building block in pharmaceutical chemistry. Its structural characteristics, including the presence of halogen and fluorine atoms, contribute to its enhanced reactivity and bioavailability. Recent investigations have explored its use in the synthesis of antimicrobial agents, with promising results against drug-resistant bacterial strains.

In terms of synthetic methodologies, significant progress has been made in optimizing the production of both 1159512-40-9 and 2-Chloro-3,4-difluorophenol. Novel catalytic systems and green chemistry approaches have been developed to improve yield, selectivity, and environmental sustainability. These advancements are particularly relevant for large-scale pharmaceutical production.

The pharmacological evaluation of compounds derived from these chemical entities has revealed interesting biological activities. Preliminary studies indicate potential applications in oncology, with some derivatives demonstrating selective cytotoxicity against cancer cell lines. Additionally, neuroprotective effects have been observed in certain structural analogs, suggesting possible therapeutic applications in neurodegenerative disorders.

Future research directions include further exploration of structure-activity relationships, optimization of pharmacokinetic properties, and investigation of potential drug combinations. The unique chemical properties of these compounds continue to inspire innovative approaches in drug design and development within the pharmaceutical industry.